Cas no 1795295-64-5 (N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1795295-64-5
• MF: C₁₇H₁₂N₄O₂S₂
• MW: 368.432780265808
• CID: 5367978
• Update Time: 2025-07-09

N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H12N4O2S2/c22-15(17-19-10-3-1-2-4-12(10)25-17)18-11-7-8-24-13(11)16-20-14(21-23-16)9-5-6-9/h1-4,7-9H,5-6H2,(H,18,22)
• InChI Key： PKCWYMPFSWTMPY-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C(NC1C=CSC=1C1ON=C(C2CC2)N=1)=O

Additional information on N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,3-benzothiazole-2-carboxamide

N-[2-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Thiophen-3-yl]-1,3-Benzothiazole-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1795295-64-5, known as N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,3-benzothiazole-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule combines several key functional groups, including a benzothiazole core, a thiophene ring system, and an oxadiazole moiety, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The benzothiazole moiety is known for its ability to act as a scaffold for various bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery. The integration of a thiophene ring into the structure further enhances the molecule's electronic properties, making it a promising candidate for modulating biological targets such as protein kinases and receptors.

The presence of the oxadiazole group in this compound adds another layer of complexity to its structure. Oxadiazoles are heterocyclic compounds that are often associated with improved pharmacokinetic properties and enhanced bioavailability. Recent research has demonstrated that oxadiazole-containing compounds can exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. This makes the compound a strong candidate for exploring treatments for Alzheimer's disease and related conditions.

One of the most exciting aspects of this compound is its potential as an anticancer agent. Studies have shown that certain benzothiazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The combination of the benzothiazole, thiophene, and oxadiazole groups in this molecule may synergistically enhance its cytotoxic effects against malignant cells while minimizing toxicity to healthy tissues. Researchers are currently investigating its efficacy against various cancer cell lines to determine its therapeutic potential.

In addition to its biological activities, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have enabled chemists to synthesize this compound with high yield and purity, paving the way for further exploration of its properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Preliminary studies suggest that the molecule undergoes hydrolytic cleavage under certain conditions, which could influence its persistence in aquatic environments. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,3-benzothiazole-2-carboxamide (CAS No. 1795295-64-) represents a cutting-edge advancement in medicinal chemistry. Its unique structure endows it with diverse biological activities that hold promise for treating a range of diseases. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop innovative therapeutic agents that address unmet medical needs.